Cas no 32222-00-7 (Bradykinin,8-L-tyrosine-)

Bradykinin,8-L-tyrosine- is a modified peptide derivative of bradykinin, where the 8th position is substituted with L-tyrosine. This structural alteration enhances its stability and binding affinity, making it a valuable tool for pharmacological and biochemical research. The tyrosine incorporation allows for improved detection and labeling capabilities, facilitating studies on bradykinin receptors and signaling pathways. Its high purity and well-characterized structure ensure reproducibility in experimental applications, such as investigating cardiovascular regulation, inflammation, and pain mechanisms. This peptide is particularly useful for elucidating the role of bradykinin in physiological and pathological processes, offering researchers a reliable compound for targeted studies.
Bradykinin,8-L-tyrosine- structure
Bradykinin,8-L-tyrosine- structure
Product Name:Bradykinin,8-L-tyrosine-
CAS No:32222-00-7
MF:C50H73N15O12
MW:1076.20793032646
CID:305056
PubChem ID:5018571
Update Time:2025-06-14

Bradykinin,8-L-tyrosine- Chemical and Physical Properties

Names and Identifiers

    • Bradykinin,8-L-tyrosine-
    • (TYR8)BRADYKININ
    • (Tyr⁸)-Bradykinin
    • ARG-PRO-PRO-GLY-PHE-SER-PRO-TYR-ARG
    • Asp-Pro-Pro-Gly-Phe-Ser-Pro-Tyr-Arg
    • BRADYKININ (TYR8)
    • L-Arg-L-Pro-L-Pro-Gly-L-Phe-L-Ser-L-Pro-L-Tyr-L-Arg-OH
    • Tyr8-bradykinin
    • tyrosine8-bradykinin
    • FT-0688029
    • 32222-00-7
    • PD144150
    • 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
    • [Tyr8] Bradykinin
    • Inchi: 1S/C50H73N15O12/c51-32(11-4-20-56-49(52)53)45(73)65-24-8-15-39(65)47(75)64-23-6-13-37(64)43(71)58-27-40(68)59-34(25-29-9-2-1-3-10-29)41(69)62-36(28-66)46(74)63-22-7-14-38(63)44(72)61-35(26-30-16-18-31(67)19-17-30)42(70)60-33(48(76)77)12-5-21-57-50(54)55/h1-3,9-10,16-19,32-39,66-67H,4-8,11-15,20-28,51H2,(H,58,71)(H,59,68)(H,60,70)(H,61,72)(H,62,69)(H,76,77)(H4,52,53,56)(H4,54,55,57)
    • InChI Key: MWVUEDATXZGOMI-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCN1C(C(CCC/N=C(\N)/N)N)=O)N1CCCC1C(NCC(NC(CC1C=CC=CC=1)C(NC(CO)C(N1CCCC1C(NC(C(NC(C(=O)O)CCC/N=C(\N)/N)=O)CC1C=CC(=CC=1)O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1075.56000
  • Monoisotopic Mass: 1075.55631282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 37
  • Complexity: 2110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.1
  • Topological Polar Surface Area: 439Ų

Experimental Properties

  • PSA: 434.01000
  • LogP: 0.98690

Bradykinin,8-L-tyrosine- Pricemore >>

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Additional information on Bradykinin,8-L-tyrosine-

Recent Advances in Bradykinin,8-L-tyrosine- (32222-00-7) Research: A Comprehensive Review

Bradykinin,8-L-tyrosine- (CAS: 32222-00-7) is a modified peptide derivative of bradykinin, a well-known vasoactive peptide involved in inflammatory and cardiovascular processes. Recent studies have focused on its potential therapeutic applications, particularly in modulating pain, inflammation, and vascular permeability. This research brief synthesizes the latest findings on the synthesis, mechanism of action, and clinical relevance of Bradykinin,8-L-tyrosine-, providing insights for researchers and clinicians in the chemical biology and pharmaceutical fields.

One of the key advancements in the study of Bradykinin,8-L-tyrosine- is its enhanced stability and bioavailability compared to native bradykinin. Researchers have employed solid-phase peptide synthesis (SPPS) techniques to incorporate L-tyrosine at the 8th position, which has been shown to improve resistance to enzymatic degradation. Recent publications in journals such as Journal of Medicinal Chemistry highlight the optimized synthetic routes for 32222-00-7, achieving higher yields and purity, which are critical for preclinical and clinical studies.

In terms of pharmacological activity, Bradykinin,8-L-tyrosine- exhibits selective binding to bradykinin B2 receptors, with a higher affinity than its unmodified counterpart. This property has been explored in recent in vitro and in vivo models to assess its efficacy in conditions such as chronic pain and hypertension. A 2023 study published in Biochemical Pharmacology demonstrated that 32222-00-7 significantly reduced inflammatory markers in rodent models, suggesting its potential as a novel anti-inflammatory agent.

Clinical applications of Bradykinin,8-L-tyrosine- are also under investigation. Preliminary data from phase I trials indicate a favorable safety profile, with minimal adverse effects reported. Researchers are particularly interested in its role in angioedema and other bradykinin-mediated disorders. Collaborative efforts between academic institutions and pharmaceutical companies aim to accelerate the translation of these findings into therapeutic interventions.

Despite these promising developments, challenges remain in the large-scale production and formulation of Bradykinin,8-L-tyrosine-. Stability under physiological conditions and cost-effective synthesis methods are areas requiring further optimization. Future research directions include exploring its synergistic effects with other therapeutic agents and expanding its application to neurodegenerative diseases, where bradykinin signaling plays a critical role.

In conclusion, Bradykinin,8-L-tyrosine- (32222-00-7) represents a promising candidate for targeted therapy in inflammation and vascular disorders. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the field of peptide-based pharmaceuticals.

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